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Compound of Interest

Compound Name: Vinconate

Cat. No.: B15620278

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vinconate, a synthetic analog of vincamine, is recognized for its nootropic properties.
Preliminary research suggests its potential in enhancing cognitive function, attributed to its
influence on neurotransmitter systems.[1] Specifically, studies indicate that Vinconate
promotes the release of dopamine in the striatum, a key brain region for motor control and
reward-motivated behavior. This action is likely mediated through the stimulation of presynaptic
muscarinic receptors.[1][2]

These application notes provide a comprehensive overview of the analytical standards and
protocols essential for the robust investigation of Vinconate. The following sections detail the
chemical and physical properties of Vinconate, analytical methodologies for its quantification,
and protocols for assessing its biological activity.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of Vinconate is fundamental for
its accurate analysis and formulation.
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Property Value Reference

methyl (3aS)-3-ethyl-2,3,3a,4-
tetrahydro-1H-indolo[3,2,1-de]

IUPAC Name o Wikipedia
[1][3]naphthyridine-6-
carboxylate
CAS Number 70704-03-9 Wikipedia
Molecular Formula C1sH20N202 Wikipedia
Molar Mass 296.37 g/mol Wikipedia
White to off-white crystalline (Assumed based on related
Appearance
powder compounds)
Melting Point 120-121 °C DrugFuture
Soluble in methanol, ethanol, (Inferred from analytical
Solubility and acetonitrile. Limited methods for related
solubility in water. compounds)

Analytical Methodologies

Accurate quantification of Vinconate in various matrices is critical for pharmacokinetic,
pharmacodynamic, and quality control studies. The following are recommended analytical
techniques with example protocols based on methods for structurally related vinca alkaloids.

High-Performance Liquid Chromatography (HPLC-UV)

HPLC with UV detection is a widely used method for the quantification of small molecules like
Vinconate.

Protocol: Quantification of a Vincamine Analog in a Pharmaceutical Formulation

This protocol is adapted from a validated method for a related compound and serves as a
template.[4]

e Chromatographic Conditions:
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o Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 pm).

o Mobile Phase: A mixture of a buffered aqueous solution (e.g., 25 mM potassium
dihydrogen phosphate, pH adjusted to 7.3) and an organic solvent (e.g., methanol) in an
isocratic or gradient elution. A common starting ratio is 45:55 (v/v).[4]

o Flow Rate: 1.0 mL/min.[4]
o Column Temperature: 40 °C.[4]

o Detection Wavelength: 225 nm.[4]

[e]

Injection Volume: 20 pL.

e Standard and Sample Preparation:

o Standard Stock Solution: Accurately weigh and dissolve Vinconate reference standard in
a suitable solvent (e.g., methanol) to obtain a concentration of 1 mg/mL.

o Working Standard Solutions: Prepare a series of dilutions from the stock solution in the
mobile phase to create a calibration curve (e.g., 1, 5, 10, 25, 50, 100 pg/mL).

o Sample Preparation: Crush tablets or dissolve the formulation to a known concentration in
the mobile phase. Filter the solution through a 0.45 um syringe filter before injection.

o Method Validation Parameters (Example Data):

Parameter Specification Example Result
Linearity (R?) >0.999 0.9995

Accuracy (% Recovery) 98.0 - 102.0% 99.5%

Precision (% RSD) <2.0% 1.2%

Limit of Detection (LOD) Signal-to-Noise Ratio of 3:1 0.1 pg/mL

Limit of Quantification (LOQ) Signal-to-Noise Ratio of 10:1 0.3 pg/mL

Experimental Workflow for HPLC-UV Analysis
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Caption: Workflow for Vinconate quantification by HPLC-UV.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS)

For the quantification of Vinconate in biological matrices such as plasma, LC-MS/MS offers
superior sensitivity and selectivity.

Protocol: Quantification of a Vincamine Analog in Rat Plasma

This protocol is based on a method for a similar compound and should be optimized for
Vinconate.[5][6][7][8][9]

o Sample Preparation (Protein Precipitation):

o To 100 pL of rat plasma, add 300 pL of acetonitrile containing an appropriate internal
standard (e.g., a deuterated analog or a structurally similar compound).

o Vortex for 1 minute to precipitate proteins.

o Centrifuge at 10,000 rpm for 10 minutes.
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o Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream
of nitrogen.

o Reconstitute the residue in 100 pL of the mobile phase.

e LC-MS/MS Conditions:

[e]

LC System: UPLC or HPLC system.
o Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.7 pm).

o Mobile Phase: Gradient elution with 0.1% formic acid in water (A) and 0.1% formic acid in
acetonitrile (B).

o Flow Rate: 0.3 mL/min.
o Mass Spectrometer: Triple quadrupole mass spectrometer.
o lonization Mode: Positive electrospray ionization (ESI+).

o MRM Transitions: To be determined by infusing a standard solution of Vinconate. For a
compound with a similar mass, transitions might be m/z 297.2 - [fragment ion 1] and m/z
297.2 - [fragment ion 2].

» Method Validation Parameters (Example Data):

Parameter Specification Example Result
Linearity (R?) >0.99 0.998

Lower Limit of Quantification Accuracy within £20%,

(LLOQ) Precision < 20% 1 ng/ml
Accuracy (% Bias) Within £15% (except LLOQ) -5.2% to 8.5%
Precision (% CV) < 15% (except LLOQ) 3.1% t0 9.8%
Matrix Effect Within acceptable limits 95-105%
Recovery Consistent and reproducible > 85%
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Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the structural elucidation and purity assessment of
Vinconate.

Expected *H and 13C NMR Chemical Shifts (in CDCIs):

The following are predicted chemical shifts based on the structure of Vinconate and data from
similar vinca alkaloids. Actual spectra should be acquired for confirmation.

Proton (*H) Prt-?‘dicted Chemical Carbon (C) Prt-?‘dicted Chemical
Shift (ppm) Shift (ppm)

Aromatic-H 7.0-75 Aromatic-C 110 - 140

O-CHs ~3.8 C=0 ~170

N-CHz2- 25-35 O-CHs ~52

-CHz- 15-25 N-CHz2- 40 - 60

-CHs (ethyl) ~1.2 (triplet) -CHa2- 20-40

-CHz- (ethyl) ~2.7 (quartet) -CHs (ethyl) ~12

-CH:- (ethyl) ~28

Mass Spectrometry (MS)

Mass spectrometry is used for molecular weight determination and structural analysis through
fragmentation patterns.

Expected Fragmentation Pattern (ESI+):

The protonated molecule [M+H]* is expected at m/z 297.2. The fragmentation pattern would
likely involve losses of the ester group and cleavages within the ring system, characteristic of
vinca alkaloids.[10]

Biological Activity Protocols
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The nootropic effects of Vinconate can be assessed using established behavioral models in
rodents.

Morris Water Maze Test

This test evaluates spatial learning and memory.[11][12][13][14][15]

e Apparatus: A circular pool (e.g., 150 cm diameter) filled with opaque water. A hidden platform
is submerged below the water surface in one quadrant.

e Procedure:

o Acquisition Phase (4 days): Animals are given four trials per day to find the hidden
platform from different starting positions. The time taken to find the platform (escape
latency) is recorded.

o Probe Trial (Day 5): The platform is removed, and the animal is allowed to swim for 60
seconds. The time spent in the target quadrant where the platform was previously located
is measured.

o Data Analysis: A significant decrease in escape latency across acquisition days and a
preference for the target quadrant in the probe trial indicate learning and memory.

Morris Water Maze Experimental Workflow
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Caption: Workflow for the Morris Water Maze test.

Passive Avoidance Test

This test assesses fear-motivated learning and memory.[3][16][17][18][19]

* Apparatus: A two-compartment box with a light and a dark chamber connected by a door.
The floor of the dark chamber is equipped with a grid for delivering a mild foot shock.

¢ Procedure:

o Acquisition Trial: The animal is placed in the light compartment. When it enters the dark
compartment, the door closes, and a mild foot shock is delivered.
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o Retention Trial (24 hours later): The animal is again placed in the light compartment, and
the latency to enter the dark compartment is recorded.

o Data Analysis: A longer latency to enter the dark compartment during the retention trial
indicates memory of the aversive stimulus.

Signaling Pathway

Vinconate is proposed to enhance dopamine release via presynaptic muscarinic receptors.

Conclusion

The analytical methods and biological protocols outlined in these application notes provide a
robust framework for the comprehensive investigation of Vinconate. Adherence to these
standards will ensure the generation of high-quality, reproducible data, which is crucial for
advancing our understanding of this promising nootropic agent and its potential therapeutic
applications. Further research is warranted to fully elucidate the detailed fragmentation
patterns, NMR spectral assignments, and the complete signaling cascade of Vinconate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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